Cas no 2169225-98-1 (N-(propan-2-yl)hydrazinecarbonylmethyl acetate)

• Product Name: N-(propan-2-yl)hydrazinecarbonylmethyl acetate
• CAS No: 2169225-98-1
• MF: C₇H₁₄N₂O₃
• MW: 174.197661876678
• CID: 5890427
• PubChem ID: 165534316
• Update Time: 2025-10-28

N-(propan-2-yl)hydrazinecarbonylmethyl acetate Chemical and Physical Properties

Names and Identifiers

• N-(propan-2-yl)hydrazinecarbonylmethyl acetate
• [N-(propan-2-yl)hydrazinecarbonyl]methyl acetate
• EN300-1276090
• 2169225-98-1

• Inchi： 1S/C7H14N2O3/c1-5(2)9(8)7(11)4-12-6(3)10/h5H,4,8H2,1-3H3
• InChI Key： YNUJMMQLKDLXMO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(N(C(C)C)N)=O

Computed Properties

• Exact Mass: 174.10044231g/mol
• Monoisotopic Mass: 174.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on N-(propan-2-yl)hydrazinecarbonylmethyl acetate

Introduction to N-(propan-2-yl)hydrazinecarbonylmethyl acetate (CAS No. 2169225-98-1)

N-(propan-2-yl)hydrazinecarbonylmethyl acetate, identified by its Chemical Abstracts Service (CAS) number 2169225-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the hydrazinecarbonyl derivatives, a class of molecules known for their versatile reactivity and potential applications in the synthesis of biologically active agents. The structural motif of N-(propan-2-yl)hydrazinecarbonylmethyl acetate incorporates a propyl group and an acetic acid moiety, which contribute to its unique chemical properties and functionalization capabilities.

The significance of this compound lies in its role as a building block in the synthesis of more complex molecules. Hydrazinecarbonyl derivatives are frequently employed in the preparation of heterocyclic compounds, which form the backbone of numerous pharmaceuticals. The presence of the propyl group in N-(propan-2-yl)hydrazinecarbonylmethyl acetate enhances its compatibility with various synthetic protocols, allowing for the introduction of additional functional groups through nucleophilic substitution or condensation reactions. This flexibility makes it a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of hydrazinecarbonyl compounds due to their ability to form stable intermediates that can be further modified to target specific biological pathways. For instance, studies have demonstrated that hydrazinecarbonyl derivatives can serve as precursors for the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The acetic acid moiety in N-(propan-2-yl)hydrazinecarbonylmethyl acetate provides a site for further derivatization, enabling chemists to tailor the compound's properties for specific applications.

In addition to its role in kinase inhibitor synthesis, N-(propan-2-yl)hydrazinecarbonylmethyl acetate has been explored in the development of antimicrobial agents. The propyl group and hydrazinecarbonyl moiety can interact with bacterial enzymes, disrupting essential metabolic pathways. Preliminary studies have shown promising results when this compound is incorporated into novel antibiotics designed to overcome drug resistance. The ability to modify the structure of N-(propan-2-yl)hydrazinecarbonylmethyl acetate allows researchers to fine-tune its antimicrobial activity, making it a promising candidate for further investigation.

The synthesis of N-(propan-2-yl)hydrazinecarbonylmethyl acetate typically involves multi-step organic reactions, starting from readily available precursors such as propanal and hydrazine hydrate. The acetic acid ester group is introduced through esterification reactions, which can be carried out under mild conditions using catalysts like sulfuric acid or p-toluenesulfonic acid. The choice of solvent and reaction conditions plays a crucial role in optimizing yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Quality control and analytical characterization are essential steps in the production of N-(propan-2-yl)hydrazinecarbonylmethyl acetate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of the compound. These analytical methods provide detailed insights into the molecular structure, ensuring that the product adheres to regulatory standards before being used in further synthetic or biological studies.

The growing interest in hydrazinecarbonyl derivatives has spurred innovation in synthetic methodologies. Researchers are increasingly exploring green chemistry approaches to improve the sustainability of producing these compounds. For example, catalytic hydrogenation techniques have been developed to enhance yield while minimizing waste. Such advancements not only make the synthesis more efficient but also align with global efforts to reduce environmental impact.

The potential applications of N-(propan-2-yl)hydrazinecarbonylmethyl acetate extend beyond pharmaceuticals into agrochemicals and material science. Its structural features make it suitable for use as an intermediate in the synthesis of pesticides and specialty chemicals. Additionally, researchers have investigated its role in polymer chemistry, where hydrazinecarbonyl derivatives can contribute to the development of novel polymers with enhanced properties.

In conclusion, N-(propan-2-yl)hydrazinecarbonylmethyl acetate (CAS No. 2169225-98-1) is a versatile compound with significant potential in drug discovery and industrial applications. Its unique structural features enable its use as a building block for complex molecules, particularly in kinase inhibitors and antimicrobial agents. Ongoing research continues to uncover new synthetic routes and applications for this compound, underscoring its importance in modern chemistry and medicine.